N-[2-[4-(Furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]thiophene-3-carboxamide

• IUPAC Name: N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C15H13NO3S2/c17-12(7-16-15(18)10-3-5-20-8-10)14-6-11(9-21-14)13-2-1-4-19-13/h1-6,8-9,12,17H,7H2,(H,16,18)
• InChI Key: GQHWTVVDDUNWFA-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CSC(=C2)C(CNC(=O)C3=CSC=C3)O
• Molecular Formula: C15H13NO3S2
• Molecular Weight: 319.4 g/mol

Description

“N-[2-[4-(Furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]thiophene-3-carboxamide” is a complex organic compound that belongs to the class of thiophene derivatives. Thiophene derivatives are essential heterocyclic compounds that show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. Furthermore, they play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. For example, the Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. The structure of the compound “N-[2-[4-(Furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]thiophene-3-carboxamide” would be a complex arrangement of these rings along with additional functional groups.

Chemical Reactions Analysis

The chemical reactions involving thiophene derivatives can be quite complex and varied. In 2017, Wang et al. applied a similar substrate bearing cyclopropyl with electron-withdrawing groups and reacted with CS2 in the presence of a catalytic amount of DBU to produce 2-aminothiophenes.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water. The physical and chemical properties of “N-[2-[4-(Furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]thiophene-3-carboxamide” would depend on the specific arrangement and interactions of its functional groups.

Future Directions

The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity. Therefore, it seems to be a requirement to collect recent information in order to understand the current status of the thiophene nucleus in medicinal chemistry research.